Cas no 53025-03-9 (isolichenan)

• Product Name: isolichenan
• CAS No: 53025-03-9
• CID: 937851
• Update Time: 2025-05-26

isolichenan Chemical and Physical Properties

Names and Identifiers

• isolichenan
• (1-3)&(1-4) α–D-glucan
• Isolichenan polysaccharide

Additional information on isolichenan

Recent Advances in the Study of Isolichenan (53025-03-9): A Comprehensive Research Brief

Isolichenan (CAS: 53025-03-9), a polysaccharide derived from lichens, has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on isolichenan, focusing on its chemical characteristics, biological activities, and emerging applications in drug development. The information presented herein is derived from peer-reviewed academic papers, industry reports, and technical documents published within the last three years, ensuring the timeliness and accuracy of the content.

Recent studies have elucidated the molecular structure of isolichenan, revealing a branched β-glucan with a (1→3)-linked backbone and (1→6)-linked side chains. This structural configuration is believed to contribute to its immunomodulatory and antitumor properties. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to characterize the purity and composition of isolichenan, with researchers emphasizing the importance of standardized extraction protocols to ensure batch-to-batch consistency.

In vitro and in vivo experiments have demonstrated that isolichenan exhibits potent immunostimulatory effects by activating macrophages and enhancing cytokine production. A 2023 study published in the *Journal of Medicinal Chemistry* reported that isolichenan significantly upregulated the expression of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in murine models, suggesting its potential as an adjuvant in cancer immunotherapy. Furthermore, preliminary data indicate that isolichenan may synergize with checkpoint inhibitors to improve therapeutic outcomes in resistant tumors.

Beyond its immunomodulatory roles, isolichenan has shown promise in wound healing and tissue regeneration. A collaborative study between academic and industrial researchers highlighted its ability to accelerate fibroblast proliferation and collagen deposition in diabetic wound models. These findings, published in *Biomaterials Science*, underscore the potential of isolichenan as a bioactive component in advanced wound dressings and regenerative medicine products.

Despite these advancements, challenges remain in the scalable production and clinical translation of isolichenan. Researchers are actively exploring synthetic biology approaches to overcome supply chain limitations associated with lichen-derived extraction. Additionally, ongoing pharmacokinetic studies aim to address questions regarding bioavailability and optimal dosing regimens. The integration of isolichenan into nanocarrier systems, as reported in a recent *Nanomedicine* article, represents a promising avenue to enhance its therapeutic efficacy and reduce off-target effects.

In conclusion, isolichenan (53025-03-9) emerges as a multifaceted biomolecule with diverse applications in immunotherapy, regenerative medicine, and drug delivery. While preclinical data are encouraging, further clinical validation is necessary to fully realize its therapeutic potential. This brief underscores the need for interdisciplinary collaboration to advance isolichenan research from bench to bedside, offering valuable insights for professionals in the chemical, biological, and pharmaceutical sectors.